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Compound of Interest

Compound Name: Isooctyl acrylate

Cat. No.: B7801725

An In-depth Technical Guide to the Health and Safety Guidelines for Handling Isooctyl
Acrylate in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isooctyl acrylate (I0OA) is a versatile monomer utilized in the synthesis of polymers for a range
of applications, including pressure-sensitive adhesives and coatings. As with many reactive
monomers, a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols are paramount for its safe handling in a research and development
setting. This guide provides comprehensive health and safety information for laboratory
personnel working with isooctyl acrylate, with a focus on quantitative data, detailed
experimental protocols for hazard assessment, and clear visual aids for operational workflows
and biological mechanisms.

Hazard Identification and Classification

Isooctyl acrylate is classified as a combustible liquid that can cause skin irritation, serious eye
irritation, and may cause respiratory irritation.[1][2] It is also very toxic to aquatic life with long-
lasting effects.[1][2]

Physicochemical and Toxicological Data
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The following tables summarize the key quantitative data for isooctyl acrylate, which are
essential for risk assessment and the implementation of appropriate safety measures.

hvsical and Chemical :

Property Value Reference
CAS Number 29590-42-9 [3]
Molecular Formula C11H2002 [3]
Molecular Weight 184.28 g/mol [3]
Appearance Colorless liquid [3]
Odor Characteristic/Acrid [3]
Boiling Point 125 °C at 27 hPa [3]

) 90.6 - 91.1 °C (Pensky-
Flash Point [3]
Martens closed cup)

Vapor Pressure 1.1 hPa at 20 °C [3]
Relative Density 0.88 g/lcm3 at 25 °C [3]
Water Solubility 0.01244 g/L at 23.1 °C [3]
Partition Coefficient (log Pow) 45-4.7at25°C [3]
Autoignition Temperature 255 °C [3]

Toxicological Data
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Endpoint Species Route Value Reference
Acute Oral
o Rat Oral > 5000 mg/kg [4][5]
Toxicity (LD50)
Acute Dermal ]
o Rabbit Dermal > 2000 mg/kg [1][5]
Toxicity (LD50)
Skin
Corrosion/Irritatio  Rabbit Dermal Slightly irritating [4]
n
Serious Eye ) ) S
o Rabbit Ocular Slightly irritating [4]
Damage/Irritation
Skin I
o Mouse Dermal Sensitizing [6]
Sensitization
Repeated Dose
Rat Oral 40 - 150 mg/kg [3][5]

Toxicity (NOAEL)

Occupational Exposure Limits

Organization Limit Value

AIHA WEEL TWA (8-hour) 5 ppm (37.5 mg/m3)

Safe Handling and Storage

A logical workflow for the safe handling of isooctyl acrylate from receipt to disposal is crucial
to minimize exposure and ensure laboratory safety.
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Safe Handling Workflow for Isooctyl Acrylate

-

Receiving and Storage A

Receive Shipment

Inspect Container for Damage

Store in Cool, Dry, Well-Ventilated Area

Prepare for Use

~N

-

Handling and Use

Don Appropriate PPE

Work in a Fume Hood

Dispense and Use

J

Generate Waste

-

Waste Management A

Collect Waste in Labeled Container

Dispose via Licensed Contractor
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Emergency Response Protocol for Isooctyl Acrylate

Personal Exposure

Fire Response

-

~

Spill Response

Inhalation Skin Contact

Wash with Soap and Water

Move to Fresh Air

Ensure Adequate Ventiation

Eye Contact

Rinse with Water for 15 min

Use Dry Chemical, CO2, or Foam

Ingestion

Cool Containers with Water Spray Wear SCBA

Rinse Mouth, Do Not Induce Vomiting

Seek Medical Attention

Absorb with Inert Material

Collect in Closed Container

. —— J
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Adverse Outcome Pathway for Skin Sensitization by Acrylates

Molecular Initiating Event

Covalent Binding to Skin Proteins (Haptenation)

4 )

Cellular Response

Keratinocyte Activation

Dendritic Cell Activation and Migration

Organ Response

G—Cell Proliferation and Differentiation in Lymph Noda

Organism |Response

Allergic Contact Dermatitis (upon re-exposure)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [health and safety guidelines for handling isooctyl
acrylate in research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801725#health-and-safety-guidelines-for-handling-
isooctyl-acrylate-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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